Cas no 86-54-4 (1-hydrazinylphthalazine)

1-hydrazinylphthalazine structure

Product Name:1-hydrazinylphthalazine

CAS No:86-54-4

MF:C₈H₈N₄

MW:160.17592048645

MDL:MFCD00599497

CID:34382

PubChem ID:3637

Update Time:2024-10-26

1-hydrazinylphthalazine Chemical and Physical Properties

Names and Identifiers

- hydralazine
- phthalazin-1-ylhydrazine
- Hydralazine Discontinued See: H716531
- Hydralazine Discontinued See: H716531
- HYDRALAZINE,ENTERPRISE STANDARD
- Phthalazine,1-hydrazinyl-
- 1-hydrazino-phthalazine
- apresolin
- apresoline
- apressin
- aprezolin
- ciba5968
- hidralazin
- hipoftalin
- NCIOpen2_001484
- KBio2_006491
- EN300-34025
- AKOS016843064
- Apressoline
- SCHEMBL7810
- Hydrallazin
- HYDRALAZINE [INN]
- Hydralazine polistirex
- EINECS 201-680-3
- Hydrallazine
- 1-Hydrazinylphthalazine
- NCGC00015501-17
- NSC 126699
- Idralazina [Italian]
- EC-000.1838
- BA 5968
- CHEBI:5775
- C07040
- C-5068
- Prestwick0_000169
- Hydralazine [INN:BAN]
- KBio3_001350
- HLZ
- Phthalazine, 1-hydrazino-
- C8H8N4
- Spectrum2_000969
- D08044
- NCGC00015501-03
- FT-0669282
- AB00053483_03
- NSC-126699
- KBioGR_000349
- NCGC00015501-05
- A914301
- NSC_3637
- [2H-Phthalazin-(1Z)-Ylidene]-Hydrazine Hydrochloride
- LS-109171
- HY-B0464A
- Lopac-H-1753
- Praparat 5968
- C-5968
- Epitope ID:137349
- Idralazina [DCIT]
- CAS_86-54-4
- (E)-1-Hydrazono-1,2-dihydrophthalazine
- 26NAK24LS8
- 1(2H)-Phthalazinone hydrazone
- (1E)-1-Hydrazono-1,2-dihydrophthalazine
- CS-O-01631
- RPTUSVTUFVMDQK-UHFFFAOYSA-
- Oprea1_207681
- (1E)-1-hydrazinylidene-1,2-dihydrophthalazine
- BRD-K82103381-003-03-7
- 1(2H)-Phthalazinone hydrazone #
- DivK1c_000117
- Hydralazine (INN)
- NCGC00162199-01
- Apressin (pharmaceutical)
- KBio1_000117
- DTXSID4023129
- IDI1_000117
- Hydralazinum
- Idralazina
- SPBio_000977
- HYDRALAZINE [VANDF]
- NCGC00015501-02
- 1-Phthalazinylhydrazine
- Hydralazin
- 5-25-17-00412 (Beilstein Handbook Reference)
- AB01274815_02
- AB01274815-01
- KBio2_003923
- BDBM81461
- 6-Hydralazine
- Prestwick1_000169
- NSC126699
- SBI-0050575.P004
- Lopac0_000593
- BRN 0132615
- CCG-204682
- WLN: T66 CNNJ BMZ
- Hidralazina
- AKOS028109138
- InChI=1/C8H8N4/c9-11-8-7-4-2-1-3-6(7)5-10-12-8/h1-5H,9H2,(H,11,12)
- Hidralazina [INN-Spanish]
- BSPBio_002130
- HYDRALAZINE [MI]
- Spectrum3_000455
- 1-hydrazinylidene-1,2-dihydrophthalazine
- C 5968
- 1(2H)-Phthalazinone, hydrazone
- (2H)-Phthalazinone hydrazone
- Hydrazinophthalazine
- DIHYDRALAZINE SULFATE, HYDRATED IMPURITY B [EP IMPURITY]
- 59275-69-3
- Hidral
- HYDRALAZINE [IARC]
- 1-hydrazonophthalazine
- Apresolin; Apresoline; Apressin
- CS-0013620
- KBioSS_001355
- 86-54-4
- Hidral (TN)
- Discontinued See: H716531
- Spectrum_000875
- Oprea1_416878
- NCGC00015501-01
- SDCCGSBI-0050575.P005
- 'Hydralazine; phthalazin-1-ylhydrazine'
- CHEMBL276832
- STK246900
- Hidralazina [Spanish]
- NCGC00015501-06
- NCGC00015501-04
- Q419987
- Spectrum4_000005
- CAS-304-20-1
- phthalazone hydrazone
- Hydrazone 1(2H)-phthalazinone
- NINDS_000117
- Ciba 5968
- Prestwick2_000169
- Hypophthalin
- SPBio_001958
- AKOS000122609
- DB01275
- NCGC00015501-07
- Apresoline (TN)
- Hydralazinum [INN-Latin]
- CCRIS 5385
- A916276
- 1-Hydrazinophthalazine
- hydralazin-
- UNII-26NAK24LS8
- GTPL7326
- D0K1XK
- HYDRALAZINE [WHO-DD]
- (1Z)-1(2H)-Phthalazinone hydrazone
- KBio2_001355
- Spectrum5_000822
- 1(2H)-Phthalazinone, hydrazone (9CI)
- 1-Hydrazinylphthalazine (ACI)
- Phthalazine, 1-hydrazino- (6CI, 8CI)
- MeSH ID: D006830
- C02DB02
- Hydralazinum (INN-Latin)
- DTXCID703129
- HYDRALAZINE (IARC)
- (E)-1-Hydrazineylidene-1,2-dihydrophthalazine
- 1044569-46-1
- BRD-K82103381-003-09-4
- NS00007527
- phthalazine, 1-hydrazino-, hydrochloride
- (Z)-1-Hydrazineylidene-1,2-dihydrophthalazine
- BRD-K82103381-003-07-8
- ALBB-023848
- BRD-K82103381-003-06-0
- BRD-K82103381-003-08-6
- LS-13412
- Hidralazina (INN-Spanish)
- DB-328941
- Hydralazine; phthalazin-1-ylhydrazine
- 1-hydrazinylphthalazine
- MDL： MFCD00599497
- Inchi： 1S/C8H8N4/c9-11-8-7-4-2-1-3-6(7)5-10-12-8/h1-5H,9H2,(H,11,12)
- InChI Key： RPTUSVTUFVMDQK-UHFFFAOYSA-N
- SMILES： N(=C1C2C(=CC=CC=2)C=NN1)N

Computed Properties

Exact Mass: 160.07500
Monoisotopic Mass: 160.074896
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.8
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing

Experimental Properties

Color/Form: Yellow needle from methanol
Density: 1.2583 (rough estimate)
Melting Point: 172 ºC
Boiling Point: 276.07°C (rough estimate)
Refractive Index: 1.5872 (estimate)
PSA: 63.83000
LogP: 1.68870

1-hydrazinylphthalazine Security Information

Signal Word：Warning
Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
Toxicity：LD50 in mice, rats (mg/kg): 122, 90 orally; 101, 40 i.p. (Dorigotti)

1-hydrazinylphthalazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250001802-25g	1-Hydrazinylphthalazine	86-54-4	95%	25g	$408.00	2023-08-31
Chemenu	CM526772-1g	1-Hydrazinylphthalazine	86-54-4	95%	1g	$196	2022-08-31
Chemenu	CM526772-5g	1-Hydrazinylphthalazine	86-54-4	95%	5g	$644	2022-08-31
Enamine	EN300-34025-0.05g	1-hydrazinylphthalazine	86-54-4		0.05g	$19.0	2023-02-14
Enamine	EN300-34025-0.1g	1-hydrazinylphthalazine	86-54-4		0.1g	$19.0	2023-02-14
Enamine	EN300-34025-0.25g	1-hydrazinylphthalazine	86-54-4		0.25g	$19.0	2023-02-14
Enamine	EN300-34025-0.5g	1-hydrazinylphthalazine	86-54-4		0.5g	$19.0	2023-02-14
Enamine	EN300-34025-1.0g	1-hydrazinylphthalazine	86-54-4		1g	$0.0	2023-06-07
Enamine	EN300-34025-2.5g	1-hydrazinylphthalazine	86-54-4		2.5g	$30.0	2023-02-14
Enamine	EN300-34025-5.0g	1-hydrazinylphthalazine	86-54-4		5.0g	$51.0	2023-02-14

1-hydrazinylphthalazine Production Method

Production Method 1

119-39-1

86-54-4

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 2 min, rt
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 1 h, rt

Reference

Identification of new potent phthalazine derivatives with VEGFR-2 and EGFR kinase inhibitory activity

Amin, Kamilia M.; et al, European Journal of Medicinal Chemistry, 2016, 123, 191-201

Production Method 2

119-39-1

86-54-4

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dichloromethane ; 40 - 50 °C
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 78 °C

Reference

1,2,3-Triazolyl pyrazole derivatives as anti-cancer agents: biological evaluation and molecular docking

Bhat, Manjunatha; et al, Pharma Chemica, 2016, 8(19), 200-221

Production Method 3

119-67-5

86-54-4

Reaction Conditions

Reference

Product class 10: phthalazines

Haider, N.; et al, Science of Synthesis, 2004, 16, 315-372

Production Method 4

2741-57-3

86-54-4

Reaction Conditions

Reference

Product class 10: phthalazines

Haider, N.; et al, Science of Synthesis, 2004, 16, 315-372

Production Method 5

88491-65-0

86-54-4

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Ethanol

Reference

SN(ANRORC) mechanism. Part 31. Hydrazination of pyridazines and phthalazines

Counotte-Potman, A.; et al, Journal of Heterocyclic Chemistry, 1983, 20(5), 1259-61

Production Method 6

253-52-1

86-54-4

Reaction Conditions

1.1 Reagents: Trichloroisocyanuric acid Solvents: Dimethylformamide ; 4 h, rt → 50 °C
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 5 h, reflux

Reference

Synthesis and in vitro evaluation of hydrazinyl phthalazines against malaria parasite, Plasmodium falciparum

Subramanian, Gowtham; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(14), 3300-3306

Production Method 7

119-67-5

86-54-4

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) ; 1 h, rt
2.1 Reagents: Phosphorus oxychloride ; 2 min, rt
3.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 1 h, rt

Reference

Identification of new potent phthalazine derivatives with VEGFR-2 and EGFR kinase inhibitory activity

Amin, Kamilia M.; et al, European Journal of Medicinal Chemistry, 2016, 123, 191-201